Cas no 187962-22-7 (2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-4-fluoro-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-4-fluoro-
• CAS No: 187962-22-7
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 3838430
• PubChem ID: 11138146
• Update Time: 2025-04-22

2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-4-fluoro-
• 5-(1,1-Dimethylethyl)-4-fluoro-2-thiophenecarboxylic acid
• 187962-22-7
• DTXSID301198122

• Inchi： 1S/C9H11FO2S/c1-9(2,3)7-5(10)4-6(13-7)8(11)12/h4H,1-3H3,(H,11,12)
• InChI Key： BMJJVNYXAYXZJM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(C)(C)C)F

Computed Properties

• Exact Mass: 202.04637893Da
• Monoisotopic Mass: 202.04637893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų